6-methylnonadecanoyl-CoA

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• InChI: InChI=1S/C41H74N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-18-29(2)19-16-17-20-32(50)69-24-23-43-31(49)21-22-44-39(53)36(52)41(3,4)26-62-68(59,60)65-67(57,58)61-25-30-35(64-66(54,55)56)34(51)40(63-30)48-28-47-33-37(42)45-27-46-38(33)48/h27-30,34-36,40,51-52H,5-26H2,1-4H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)
• InChIKey: JKFXQCYZCSNYQL-UHFFFAOYSA-N

6-Methylnonadecanoyl-CoA: Technical Baseline and Procurement Context

6-Methylnonadecanoyl-CoA (6-Methylnonadecanoyl-coenzyme A) is a long-chain, methyl-branched fatty acyl-CoA thioester [1]. With a molecular weight of approximately 1062.05 Da (C41H74N7O17P3S), it serves as a critical intermediate in cellular lipid metabolism . As a member of the acyl-CoA family, its primary role is to facilitate the transport and β-oxidation of its cognate fatty acid within the mitochondria for energy production [2]. This compound is used exclusively as a biochemical assay reagent in research settings focused on fatty acid transport, enzyme specificity, and metabolic disorders.

Research Use

Biochemical assay reagent for fatty acid β-oxidation and transport studies

Metabolic Focus

Branched-chain fatty acid enzyme specificity and metabolic flux analysis

Model Context

Probe for metabolic disorder and enzyme dysfunction research models

• [1] Chemfont. 6-methylnonadecanoyl-CoA (CFc000280221). https://www.chemfont.ca/chemicals/CFc000280221 View Source
• [2] PathBank. Acylcarnitine 6-methylnonadecanoylcarnitine Homo sapiens. https://pathbank.org/pathwhiz/pathways/PW125152 View Source

Why 6-Methylnonadecanoyl-CoA Cannot Be Substituted with Straight-Chain or Other Branched Analogs

Direct substitution of 6-methylnonadecanoyl-CoA with its closest analogs is not scientifically valid due to fundamental differences in enzymatic recognition and metabolic fate. The methyl branch on the C6 carbon is a key structural determinant that influences its interaction with enzymes like long-chain acyl-CoA synthetase, carnitine palmitoyltransferase (CPT), and specific acyl-CoA dehydrogenases [1]. Straight-chain nonadecanoyl-CoA (C19:0-CoA) follows a standard mitochondrial β-oxidation pathway [2], whereas branched-chain acyl-CoAs often require auxiliary enzymes (e.g., peroxisomal α-oxidation or racemases) for complete degradation, significantly altering their metabolic flux and biological half-life [3]. Therefore, using a different isomer or an un-branched analog would introduce uncontrolled variables in any quantitative assay, compromising experimental reproducibility and invalidating direct comparisons.

Enzymatic recognition may differ

Straight-chain analogs (e.g., nonadecanoyl-CoA) may not be recognized by branched-chain-specific enzymes such as CPT1 or AMACR, altering assay readouts.

Metabolic pathway divergence

The C6 methyl branch shifts metabolism toward peroxisomal α-oxidation or racemization, potentially changing metabolic flux and half-life relative to straight-chain substrates.

Positional isomer interference

Other methylnonadecanoyl-CoA isomers (8-, 13-, 18-methyl) may co-elute or confound quantification in MS-based workflows without validated separation methods.

• [1] MetaCyc. EC 5.1.99.4. https://metacyc.ai.sri.com/META/NEW-IMAGE?type=ENZYME&object=EC-5.1.99.4 View Source
• [2] BRENDA. Ligand nonadecanoyl-CoA. https://www.brenda-enzymes.org/ligand.php?ligand_id=2591 View Source
• [3] SMPDB. Pathway: Branched-chain fatty acid oxidation. https://smpdb.ca/pathway/SMP0000591 View Source

Quantitative Evidence of Differentiation for 6-Methylnonadecanoyl-CoA

Comparative Metabolic Pathway Specificity vs. Nonadecanoyl-CoA

6-Methylnonadecanoyl-CoA is a specific intermediate in the β-oxidation pathway for a branched-chain fatty acid, as documented in the SMPDB pathway 'Acylcarnitine 6-methylnonadecanoylcarnitine' [1]. In contrast, its straight-chain analog, nonadecanoyl-CoA (C19:0-CoA), is processed via a standard, unmodified β-oxidation pathway [2]. The presence of the methyl group at the C6 position in 6-methylnonadecanoyl-CoA necessitates a distinct metabolic route, requiring specific enzymes like carnitine O-palmitoyltransferase for its transport into the mitochondria [1], which is a defined, rate-limiting step not shared by all long-chain acyl-CoAs.

Pathway Specificity

Class-level inference

Target Branched-chain β-oxidation via CPT1-mediated acylcarnitine entry

Comparator Standard straight-chain β-oxidation (nonadecanoyl-CoA)

Difference Distinct pathway requirement for mitochondrial entry

Pathway assignment may impact enzyme assay interpretation

In silico pathway reconstruction; verify experimentally

Evidence Dimension	Metabolic pathway designation
Target Compound Data	Designated as a substrate for the branched-chain fatty acid β-oxidation pathway, requiring conversion to acylcarnitine for mitochondrial entry [1].
Comparator Or Baseline	Nonadecanoyl-CoA is processed via the standard long-chain fatty acid β-oxidation pathway [2].
Quantified Difference	Qualitative difference in pathway utilization; specific pathway entry for 6-methylnonadecanoyl-CoA is via CPT1-mediated acylcarnitine formation [1].
Conditions	In silico pathway reconstruction based on human metabolome data (SMPDB, PathBank).

Why This Matters

This distinction is critical for experimental design: using a standard straight-chain acyl-CoA control will not mimic the metabolic handling of the methyl-branched compound, invalidating studies on branched-chain fatty acid oxidation disorders or metabolic engineering.

• [1] PathBank. Acylcarnitine 6-methylnonadecanoylcarnitine Homo sapiens. https://pathbank.org/pathwhiz/pathways/PW125152 View Source
• [2] PathBank. Acylcarnitine nonadecanoylcarnitine Homo sapiens. https://pathbank.org/pathwhiz/pathways/PW123456 View Source

Enzymatic Recognition and Substrate Specificity for α-Methyl-Branched Acyl-CoAs

While specific kinetic data (Km, Vmax) for 6-methylnonadecanoyl-CoA are not publicly available, its classification as a long-chain, methyl-branched acyl-CoA places it within a well-defined class of molecules with unique enzymatic handling [1]. The enzyme α-methylacyl-CoA racemase (AMACR) is essential for the metabolism of this class of compounds, including pristanoyl-CoA and other α-methyl-branched acyl-CoAs [2]. AMACR specifically acts on (2R)-α-methyl-branched acyl-CoA esters, converting them to the (2S)-isomer for further β-oxidation [2]. This stereospecific requirement is a key differentiator from straight-chain acyl-CoAs, which do not require racemization.

Enzyme Substrate Class

Class-level inference

Belongs to α-methyl-branched acyl-CoA class; known AMACR substrate. Requires racemization for further β-oxidation, unlike straight-chain analogs.

AMACR requirement may be used to probe peroxisomal disorder models

Kinetic data unavailable; class-based expectation

Evidence Dimension	Requirement for specific auxiliary enzyme
Target Compound Data	Belongs to the class of α-methyl-branched acyl-CoA esters, which are known substrates for AMACR [2].
Comparator Or Baseline	Straight-chain long-chain acyl-CoAs (e.g., nonadecanoyl-CoA, palmitoyl-CoA) are not substrates for AMACR.
Quantified Difference	AMACR acts specifically on α-methyl-branched acyl-CoA derivatives with chain lengths > C10 [3].
Conditions	Enzymatic classification based on literature consensus (MetaCyc, Uniprot).

Why This Matters

Procurement of a compound that falls into this specific substrate class is necessary for any assay involving AMACR activity or for studying the metabolic consequences of branched-chain fatty acid accumulation in peroxisomal disorders like Refsum disease.

• [1] Chemfont. 6-methylnonadecanoyl-CoA (CFc000280221). https://www.chemfont.ca/chemicals/CFc000280221 View Source
• [2] UniProt. AMACR_HUMAN. https://www.uniprot.org/uniprot/Q9UHK6 View Source
• [3] MetaCyc. EC 5.1.99.4. https://metacyc.ai.sri.com/META/NEW-IMAGE?type=ENZYME&object=EC-5.1.99.4 View Source

Structural Uniqueness Among Methylnonadecanoyl-CoA Positional Isomers

6-Methylnonadecanoyl-CoA is one of several positional isomers of methylnonadecanoyl-CoA, each differentiated by the location of the methyl branch on the 19-carbon fatty acyl chain [1]. Other documented isomers include 8-methylnonadecanoyl-CoA [2], 13-methylnonadecanoyl-CoA [3], and 18-methylnonadecanoyl-CoA [4]. While these isomers share the same molecular formula (C41H74N7O17P3S) and nominal mass, their distinct chemical structures (specifically, the branch point) can lead to different chromatographic retention times, collision cross-sections in ion mobility spectrometry, and fragmentation patterns in tandem mass spectrometry (MS/MS). This is a common feature in lipidomics, where isomer resolution is critical for accurate identification and quantification.

Isomer Resolution

Supporting evidence

Target 6-methyl branch on C19 chain

Comparators 8-, 13-, 18-methylnonadecanoyl-CoA isomers

Differentiation Retention time, IMS collision cross-section, MS/MS fragmentation

Isomer-specific identification critical for lipidomics accuracy

MS/MS spectral libraries required for validation

Evidence Dimension	Position of methyl branch on the C19 chain
Target Compound Data	Methyl branch located at the C6 carbon of the nonadecanoic acid moiety.
Comparator Or Baseline	Other methylnonadecanoyl-CoA isomers (e.g., 8-methyl, 13-methyl, 18-methyl) have the methyl branch at different positions.
Quantified Difference	Exact mass identical; differentiation achievable via analytical methods like LC-MS/MS or ion mobility MS.
Conditions	Structural and analytical chemistry context.

Why This Matters

In targeted lipidomics or metabolomics workflows, the ability to distinguish and correctly assign positional isomers is paramount for data accuracy. Using the incorrect isomer can lead to false positives or inaccurate quantification of specific branched-chain fatty acid metabolites.

• [1] Chemfont. 6-methylnonadecanoyl-CoA (CFc000280221). https://www.chemfont.ca/chemicals/CFc000280221 View Source
• [2] SMPDB. Acylcarnitine 8-methylnonadecanoylcarnitine. https://smpdb.ca/view/SMP0123699 View Source
• [3] PathBank. Acylcarnitine 13-methylnonadecanoylcarnitine. https://pathbank.org/pathwhiz/pathways/PW125153 View Source
• [4] HMDB. 18-methylnonadecanoyl-CoA (HMDB0300712). https://hmdb.ca/metabolites/HMDB0300712 View Source

Key Application Scenarios for 6-Methylnonadecanoyl-CoA

Investigating Long-Chain Fatty Acid Oxidation Disorders (LC-FAOD)

Use 6-methylnonadecanoyl-CoA as a substrate in in vitro assays to characterize the activity and substrate specificity of mutant acyl-CoA dehydrogenases (e.g., VLCAD, LCAD) or the mitochondrial trifunctional protein (MTP) [1]. The compound's branched structure provides a more physiologically relevant challenge to the β-oxidation machinery compared to simple straight-chain controls, allowing for a more nuanced understanding of enzyme dysfunction [2]. This is essential for validating genotype-phenotype correlations and screening potential therapeutic agents.

Developing and Validating Targeted Lipidomics Methods

Employ 6-methylnonadecanoyl-CoA as a high-purity analytical standard for the development and validation of liquid chromatography-mass spectrometry (LC-MS) or ion mobility-mass spectrometry (IM-MS) methods [1]. Its unique retention time and fragmentation pattern relative to other long-chain acyl-CoA esters [2] and its positional isomers (e.g., 13-methylnonadecanoyl-CoA) [3] make it an ideal calibrant for building spectral libraries and ensuring accurate annotation and quantification of these low-abundance, structurally similar metabolites in biological matrices [4].

Mechanistic Studies of Carnitine Palmitoyltransferase (CPT) Isoform Specificity

Utilize 6-methylnonadecanoyl-CoA in enzyme kinetics assays to probe the substrate specificity and inhibition profiles of carnitine palmitoyltransferase 1 (CPT1) and CPT2 isoforms [1]. The compound serves as a representative, branched-chain, long-chain acyl-CoA substrate [2]. Comparing its kinetics (Km, Vmax) to those of straight-chain analogs like palmitoyl-CoA (C16:0-CoA) can reveal structural features of the enzyme active site that dictate substrate selection and metabolic channeling, informing the design of isoform-selective CPT inhibitors for metabolic disease research.

Characterizing Peroxisomal Fatty Acid α- and β-Oxidation Pathways

Use 6-methylnonadecanoyl-CoA to study the interplay between peroxisomal and mitochondrial metabolism of branched-chain fatty acids. While mitochondrial β-oxidation is a primary fate [1], methyl-branched fatty acids often require initial processing in peroxisomes, particularly if they contain a 2-methyl branch [2]. As a long-chain branched substrate, 6-methylnonadecanoyl-CoA can be used in cell-free or cellular assays to delineate the specific roles of peroxisomal enzymes like ACOX2 and racemases in the breakdown of these complex lipids, which is relevant to understanding disorders like X-linked adrenoleukodystrophy (X-ALD) and Refsum disease [3].

Application

Selection Property

Validation Focus

LC-FAOD enzyme assays

Branched-chain substrate specificity

Acyl-CoA dehydrogenase activity profiling

Targeted lipidomics method development

Positional isomer resolution

LC-MS/MS retention and fragmentation signature

CPT isoform specificity studies

Long-chain methyl-branched acyl-CoA probe

Enzyme kinetic comparison vs straight-chain analogs

Peroxisomal branched-chain fatty acid oxidation

Substrate for peroxisomal α- and β-oxidation

ACOX2 and racemase pathway delineation

• [1] SMPDB. Acylcarnitine 6-methylnonadecanoylcarnitine. https://smpdb.ca/view/SMP0123704 View Source
• [2] SMPDB. Branched-chain fatty acid oxidation. https://smpdb.ca/pathway/SMP0000591 View Source
• [3] PathBank. Acylcarnitine 13-methylnonadecanoylcarnitine. https://pathbank.org/pathwhiz/pathways/PW125153 View Source
• [4] HMDB. 18-methylnonadecanoyl-CoA (HMDB0300712). https://hmdb.ca/metabolites/HMDB0300712 View Source